Cas no 2566704-06-9 ((4-Chlorobenzo[b]thiophen-2-yl)boronic acid)

(4-Chlorobenzo[b]thiophen-2-yl)boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl and heteroaryl structures. Its benzo[b]thiophene core, substituted with a chlorine at the 4-position, enhances reactivity and selectivity in palladium-catalyzed transformations. This compound exhibits good stability under standard handling conditions and demonstrates compatibility with a range of functional groups, making it valuable in pharmaceutical and materials science research. The boronic acid moiety facilitates efficient C-C bond formation, while the chloro-substituent offers further derivatization opportunities. High purity grades ensure consistent performance in demanding synthetic applications.

(4-Chlorobenzo[b]thiophen-2-yl)boronic acid structure

2566704-06-9 structure

Product Name:(4-Chlorobenzo[b]thiophen-2-yl)boronic acid

CAS No:2566704-06-9

MF:C₈H₆BClO₂S

MW:212.461040019989

CID:6795063

PubChem ID:171366999

Update Time:2025-06-07

(4-Chlorobenzo[b]thiophen-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

- B-(4-chlorobenZo[b]thien-2-yl)boronic acid
- (4-chlorobenzo[b]thiophen-2-yl)boronic acid
- 2566704-06-9
- (4-Chlorobenzo[b]thiophen-2-yl)boronic acid
- Inchi： 1S/C8H6BClO2S/c10-6-2-1-3-7-5(6)4-8(13-7)9(11)12/h1-4,11-12H
- InChI Key： YQRIQLAKMKQOOX-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC2=C1C=C(B(O)O)S2

Computed Properties

Exact Mass: 211.9870085g/mol
Monoisotopic Mass: 211.9870085g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 68.7Å²

(4-Chlorobenzo[b]thiophen-2-yl)boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB604042-250mg	B-(4-chlorobenzo[b]thien-2-yl)boronic acid; .	2566704-06-9	250mg	€533.30	2024-07-19
abcr	AB604042-500mg	B-(4-chlorobenzo[b]thien-2-yl)boronic acid; .	2566704-06-9	500mg	€739.30	2024-07-19
abcr	AB604042-1g	B-(4-chlorobenzo[b]thien-2-yl)boronic acid; .	2566704-06-9	1g	€1012.70	2024-07-19